Cas no 1596988-41-8 (2-(2,3-Dihydro-1-benzofuran-7-yl)-2-methylpropanoic acid)

• Product Name: 2-(2,3-Dihydro-1-benzofuran-7-yl)-2-methylpropanoic acid
• CAS No: 1596988-41-8
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 5717495
• PubChem ID: 114746704
• Update Time: 2025-06-09

2-(2,3-Dihydro-1-benzofuran-7-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dihydro-1-benzofuran-7-yl)-2-methylpropanoicacid
• 1596988-41-8
• 2-(2,3-dihydro-1-benzofuran-7-yl)-2-methylpropanoic acid
• EN300-1137932
• 2-(2,3-Dihydro-1-benzofuran-7-yl)-2-methylpropanoic acid

• Inchi： 1S/C12H14O3/c1-12(2,11(13)14)9-5-3-4-8-6-7-15-10(8)9/h3-5H,6-7H2,1-2H3,(H,13,14)
• InChI Key： NQHNLQIERCYYLH-UHFFFAOYSA-N
• SMILES： O1CCC2=CC=CC(=C12)C(C(=O)O)(C)C

Computed Properties

• Exact Mass: 206.094294304g/mol
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-(2,3-Dihydro-1-benzofuran-7-yl)-2-methylpropanoic acid

2-(2,3-Dihydro-1-benzofuran-7-yl)-2-methylpropanoic acid (CAS No. 1596988-41-8): A Comprehensive Overview

2-(2,3-Dihydro-1-benzofuran-7-yl)-2-methylpropanoic acid (CAS No. 1596988-41-8) is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 1596988-41-8, is characterized by its distinctive molecular structure, which includes a 2,3-dihydrobenzofuran moiety and a methylpropanoic acid group. The combination of these functional groups imparts unique chemical and biological properties, making it a valuable candidate for various applications.

The molecular formula of 2-(2,3-dihydro-1-benzofuran-7-yl)-2-methylpropanoic acid is C₁₃H₁₄O₃, and its molecular weight is approximately 226.25 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO). Its physical and chemical properties have been extensively studied to understand its behavior in different environments.

In recent years, 2-(2,3-dihydro-1-benzofuran-7-yl)-2-methylpropanoic acid has been the subject of numerous research studies due to its potential therapeutic applications. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have potential as a novel anti-inflammatory agent for the treatment of various inflammatory diseases.

Beyond its anti-inflammatory effects, 2-(2,3-dihydro-1-benzofuran-7-yl)-2-methylpropanoic acid has also been investigated for its antioxidant properties. Oxidative stress is a major contributing factor to many chronic diseases, including cardiovascular disease and neurodegenerative disorders. Research has demonstrated that this compound can scavenge free radicals and protect cells from oxidative damage. This makes it a promising candidate for the development of antioxidant therapies.

The pharmacokinetic properties of 2-(2,3-dihydro-1-benzofuran-7-yl)-2-methylpropanoic acid have also been studied to assess its suitability as a drug candidate. Preclinical studies in animal models have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile. These findings are encouraging for its potential use in human clinical trials.

In addition to its therapeutic potential, 2-(2,3-dihydro-1-benzofuran-7-yl)-2-methylpropanoic acid has been explored for its use in chemical synthesis and as a building block for more complex molecules. Its unique structure makes it a valuable intermediate in the synthesis of other bioactive compounds. Researchers have utilized this compound to develop novel derivatives with enhanced biological activities, expanding its utility in medicinal chemistry.

The safety profile of 2-(2,3-dihydro-1-benzofuran-7-yl)-2-methylpropanoic acid has also been evaluated in preclinical studies. Toxicity assessments have shown that it exhibits low toxicity at therapeutic concentrations, making it a safe candidate for further development. However, ongoing research is necessary to fully understand its long-term safety and efficacy.

In conclusion, 2-(2,3-dihydro-1-benzofuran-7-yl)-2-methylpropanoic acid (CAS No. 1596988-41-8) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure confers valuable chemical and biological properties, making it an attractive candidate for the development of novel therapeutic agents. Continued research into this compound will likely uncover additional applications and further enhance our understanding of its potential benefits.